6-Phenyl-1H-pyrrolo[3,2-B]pyridine
Overview
Description
6-Phenyl-1H-pyrrolo[3,2-B]pyridine is a useful research compound. Its molecular formula is C13H10N2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis :
- Čikotienė et al. (2007) demonstrated the use of pyridine in catalyzing the rearrangement of 4-amino-5-nitro-6-phenylethynylpyrimidines into 6-phenyl-7-oxo-7H-pyrrolo[3,2-d]pyrimidine-5-oxides, underlining its significance in chemical transformations (Čikotienė et al., 2007).
- Abdel-Mohsen and Geies (2008) presented a convenient method for synthesizing pyrrolo[2,3-b]pyridines and pyrido[2′,3′:5,4]pyrrolo[2,3-d]pyrimidines, some of which displayed potential as antibacterial agents (Abdel-Mohsen & Geies, 2008).
Pharmacological Properties :
- Wójcicka et al. (2017) found that novel 6-phenyl-1H-pyrrolo[3,4-c]pyridine derivatives exhibit promising antitumor and antimicrobial properties, indicating their potential in drug development (Wójcicka et al., 2017).
Materials Science :
- Lun̆ák et al. (2011) studied the absorption and fluorescence of soluble polar diketo-pyrrolo-pyrroles, revealing insights into their properties for potential use in electronic and optical materials (Lun̆ák et al., 2011).
- Hildebrandt, Schaarschmidt, and Lang (2011) explored electronically intercommunicating iron centers in di- and tetraferrocenyl pyrroles, which could be significant in the development of materials with high reduction potentials and reversible electron transfer processes (Hildebrandt et al., 2011).
Agrochemicals :
- Minakata et al. (1992) developed new compounds for agrochemicals using 1H-Pyrrolo[2,3-b]pyridine, some of which showed high fungicidal activity, underlining their potential in agricultural applications (Minakata et al., 1992).
Structural Chemistry :
- The study by Bahajaj et al. (1994) demonstrated that acid treatment of pyrrolo[3,4-b]pyridin-5′-ones could lead to unexpected rearrangements, yielding unique crystal structures, which is significant for understanding molecular dynamics and structure (Bahajaj et al., 1994).
properties
IUPAC Name |
6-phenyl-1H-pyrrolo[3,2-b]pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2/c1-2-4-10(5-3-1)11-8-13-12(15-9-11)6-7-14-13/h1-9,14H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOSWZIMGNPETMZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC3=C(C=CN3)N=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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